Cas no 90271-55-9 (3-(pyridin-4-yl)propanethioamide)

• Product Name: 3-(pyridin-4-yl)propanethioamide
• CAS No: 90271-55-9
• MF: C₈H₁₀N₂S
• MW: 166.243400096893
• CID: 4664540
• PubChem ID: 11972138
• Update Time: 2025-05-20

3-(pyridin-4-yl)propanethioamide Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinepropanethioamide
• 3-(Pyridin-4-yl)propanethioamide
• 3-(pyridin-4-yl)propanethioamide

• Inchi： 1S/C8H10N2S/c9-8(11)2-1-7-3-5-10-6-4-7/h3-6H,1-2H2,(H2,9,11)
• InChI Key： TZWYYFYHSDFIBX-UHFFFAOYSA-N
• SMILES： C1=NC=CC(CCC(N)=S)=C1

Computed Properties

• Exact Mass: 166.05646950g/mol
• Monoisotopic Mass: 166.05646950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 71Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 329.7±44.0 °C at 760 mmHg
• Flash Point: 153.2±28.4 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

3-(pyridin-4-yl)propanethioamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 3-(pyridin-4-yl)propanethioamide

Comprehensive Overview of 3-(pyridin-4-yl)propanethioamide (CAS No. 90271-55-9): Properties, Applications, and Research Insights

3-(pyridin-4-yl)propanethioamide (CAS No. 90271-55-9) is a sulfur-containing organic compound with a pyridine backbone, garnering significant attention in pharmaceutical and agrochemical research. Its unique molecular structure—combining a pyridinyl group with a propanethioamide moiety—enables diverse reactivity, making it a valuable intermediate in synthetic chemistry. Researchers frequently explore its role in heterocyclic compound synthesis, ligand design, and bioactive molecule development, aligning with trends in drug discovery and sustainable agriculture.

The compound’s thioamide functional group is pivotal for metal coordination, attracting interest in catalysis and material science. Recent studies highlight its potential in designing chelating agents for environmental remediation, a hot topic given rising concerns over heavy metal pollution. Additionally, its pyridine ring contributes to π-stacking interactions, relevant in supramolecular chemistry and nanotechnology applications. Such versatility positions 90271-55-9 as a compound of interest for interdisciplinary innovation.

From a synthetic standpoint, 3-(pyridin-4-yl)propanethioamide is often synthesized via nucleophilic substitution or condensation reactions, with optimization focusing on yield and purity. Analytical techniques like HPLC, NMR, and mass spectrometry are critical for characterization, addressing common queries about compound purity verification and structural elucidation. These methodologies resonate with laboratories prioritizing quality control and process scalability.

In pharmaceutical contexts, derivatives of 90271-55-9 are investigated for enzyme inhibition and receptor modulation, particularly in neurological and metabolic disorder research. Its structural similarity to nicotinamide sparks exploration in NAD+ precursor studies, a trending area linked to aging and cellular health. This aligns with growing public interest in longevity science and nutraceuticals.

Environmental and safety profiles of 3-(pyridin-4-yl)propanethioamide are rigorously evaluated, with data on biodegradability and ecotoxicity being crucial for industrial adoption. Regulatory compliance, such as REACH and OECD guidelines, ensures its safe handling—a priority for manufacturers addressing green chemistry demands. Such discussions cater to searches on sustainable chemical practices and regulatory standards.

Market-wise, the compound’s niche applications drive demand in custom synthesis and R&D outsourcing, reflecting broader shifts toward specialized intermediates. Patent analyses reveal its inclusion in antimicrobial formulations and crop protection agents, topics frequently searched in agrochemical innovation forums. These insights bridge academic research and industrial needs.

Future directions for CAS No. 90271-55-9 may involve computational modeling to predict novel derivatives or hybrid material integration. Collaborative efforts between academia and industry could unlock its potential in personalized medicine or smart materials, areas dominating scientific discourse. By addressing these intersections, this overview caters to professionals seeking cutting-edge applications of specialty chemicals.